Cas no 2171935-41-2 (methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate)

• Product Name: methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate
• CAS No: 2171935-41-2
• MF: C₁₂H₂₀O₃S
• MW: 244.350402832031
• CID: 5808221
• PubChem ID: 165524705
• Update Time: 2025-08-05

methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate
• 2171935-41-2
• EN300-1631512

• Inchi： 1S/C12H20O3S/c1-15-10(13)11(6-8-16-9-7-11)12(14)4-2-3-5-12/h14H,2-9H2,1H3
• InChI Key： BSKQQNFMPWLGDW-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OC)(CC1)C1(CCCC1)O

Computed Properties

• Exact Mass: 244.11331567g/mol
• Monoisotopic Mass: 244.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate

Methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate (CAS No. 2171935-41-2): A Comprehensive Overview

Methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate, identified by its unique chemical identifier CAS No. 2171935-41-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives family, a class of heterocyclic compounds known for their diverse biological activities and pharmaceutical applications. The structural features of methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate, particularly the presence of a cyclopentyl group and a hydroxyl moiety, contribute to its unique chemical properties and potential biological functions.

The synthesis of methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The introduction of the cyclopentyl ring enhances the steric hindrance around the thiazole core, which can influence both the reactivity and the binding affinity of the compound towards biological targets. Additionally, the hydroxyl group at the 1-position provides a site for further functionalization, enabling the development of more complex derivatives with tailored properties.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular interactions involving methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate. Molecular docking studies have revealed that this compound exhibits promising binding affinity towards various enzymes and receptors, suggesting its potential as an intermediate in drug discovery programs. Specifically, research has indicated that modifications at the cyclopentyl ring can modulate the compound's ability to interact with target proteins, offering a strategic approach for optimizing pharmacological activity.

In parallel, experimental investigations have explored the pharmacological profile of methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate and its derivatives. Preliminary in vitro studies have demonstrated that certain analogs exhibit anti-inflammatory and antioxidant properties, which are crucial for developing treatments against chronic diseases such as arthritis and neurodegenerative disorders. The hydroxyl group in particular has been identified as a key pharmacophore, contributing to these observed effects by facilitating hydrogen bonding interactions with biological targets.

The structural versatility of methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate also makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. By leveraging modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, researchers can efficiently introduce diverse functional groups into the molecule. This flexibility allows for the creation of libraries of compounds that can be screened for enhanced biological activity and reduced toxicity.

One particularly noteworthy application of methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate is in the development of enzyme inhibitors. Thiazole derivatives have long been recognized for their ability to modulate enzymatic activity, and recent studies have highlighted the potential of this compound class in targeting key enzymes involved in metabolic pathways. For instance, derivatives of methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate have shown promise in inhibiting enzymes associated with metabolic disorders, offering a new direction for therapeutic intervention.

The role of computational tools in optimizing synthetic routes for complex molecules like methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate cannot be overstated. Advanced modeling techniques allow researchers to predict reaction outcomes with high accuracy, thereby reducing experimental trial-and-error and accelerating the discovery process. These tools are particularly valuable in designing multi-step syntheses where intermediate isolation and purification are critical steps.

Furthermore, green chemistry principles have been increasingly integrated into the synthesis of pharmaceutical compounds, including those derived from thiazole derivatives like methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate. Efforts are being made to develop more sustainable synthetic methodologies that minimize waste generation and reduce reliance on hazardous reagents. Such approaches not only align with environmental regulations but also enhance cost-effectiveness by improving process efficiency.

The future prospects for methyl 4-(1-hydroxycyclopentyl)thiane-4-carboxylate are bright, with ongoing research focused on expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.